![molecular formula C27H23ClN4O2 B2689393 2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-ethylphenyl)acetamide CAS No. 1189938-45-1](/img/structure/B2689393.png)
2-(3-(2-chlorobenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule. It contains a pyrimidinone ring fused with an indole ring, which is substituted with a 2-chlorobenzyl group. Additionally, it has an acetamide group substituted with a 3-ethylphenyl group .
Synthesis Analysis
The synthesis of such complex molecules often involves multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product . Indole derivatives are essential entities and could be found in many natural products like indole alkaloids, fungal, and marine organisms .Molecular Structure Analysis
The molecular structure of this compound is quite complex, featuring a pyrimidinone ring fused with an indole ring, which is substituted with a 2-chlorobenzyl group. Additionally, it has an acetamide group substituted with a 3-ethylphenyl group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound likely involve multicomponent reactions (MCRs). These reactions are generally high-yielding, operationally friendly, time- and cost-effective .Scientific Research Applications
Synthesis and Structural Analysis
- A study by Sharma et al. (2018) describes the synthesis and molecular docking analysis of an anticancer drug, highlighting the importance of structural elucidation through spectroscopic techniques and in silico modeling for targeting specific receptors such as the VEGFr receptor (Sharma et al., 2018).
- Another research by Debnath and Ganguly (2015) focuses on the synthesis of novel acetamide derivatives, evaluated for their antimicrobial properties, showcasing the potential of similar compounds in combating bacterial and fungal infections (Debnath & Ganguly, 2015).
Biological Activities
- Al-Ostoot et al. (2020) conducted a design-based synthesis and molecular docking analysis of an indole acetamide derivative, emphasizing its anti-inflammatory properties through in silico studies targeting COX-1 and COX-2 domains (Al-Ostoot et al., 2020).
- The work by Hossan et al. (2012) on the synthesis and antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings, using 2-chloro-6-ethoxy-4-acetylpyridine as a starting material, contributes to understanding the antimicrobial potential of similar compounds (Hossan et al., 2012).
Future Directions
The future directions for this compound could involve further exploration of its biological activity, given that indole derivatives are known to be precursors for the synthesis of biologically active structures . Additionally, improvements in the synthesis method, particularly in terms of yield and cost-effectiveness, could also be a focus.
properties
IUPAC Name |
2-[3-[(2-chlorophenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]-N-(3-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23ClN4O2/c1-2-18-8-7-10-20(14-18)30-24(33)16-32-23-13-6-4-11-21(23)25-26(32)27(34)31(17-29-25)15-19-9-3-5-12-22(19)28/h3-14,17H,2,15-16H2,1H3,(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBSSRRPZHPQJBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.